Cas no 157142-48-8 (2-Amino-2-(4-methylphenyl)ethan-1-ol)

• Product Name: 2-Amino-2-(4-methylphenyl)ethan-1-ol
• CAS No: 157142-48-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD08277197
• CID: 1335330
• PubChem ID: 11309599
• Update Time: 2025-07-21

2-Amino-2-(4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(4-methylphenyl)ethanol
• 2-Amino-2-(4-methylphenyl)ethan-1-ol
• AMTSi033
• dimethyl-p-tolyl-silanol
• p-Methylphenyl-dimethylsilanol
• 2-Amino-2-(p-tolyl)ethanol
• BB 0258968
• SB76696
• EN300-719131
• MFCD08277197
• SB44911
• N11058
• STK894277
• CS-0153074
• (S)-2-amino-2-p-tolylethanol hydrochloride
• 2-amino-2-p-tolylethanol
• 157142-48-8
• BS-50547
• AKOS005143819
• 2-amino-2-(p-tolyl)ethan-1-ol
• BBL021564
• JTEURNIHEPFUIJ-UHFFFAOYSA-N
• SB76604
• SCHEMBL3636547
• DB-111873
• (R)-2-Amino-2-(p-tolyl)ethan-1-ol

• MDL： MFCD08277197
• Inchi： 1S/C9H13NO/c1-7-2-4-8(5-3-7)9(10)6-11/h2-5,9,11H,6,10H2,1H3
• InChI Key： JTEURNIHEPFUIJ-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 1.68740

Additional information on 2-Amino-2-(4-methylphenyl)ethan-1-ol

Comprehensive Overview of 2-Amino-2-(4-methylphenyl)ethan-1-ol (CAS No. 157142-48-8): Properties, Applications, and Industry Insights

2-Amino-2-(4-methylphenyl)ethan-1-ol (CAS No. 157142-48-8) is a specialized organic compound with a molecular formula of C₉H₁₃NO. This amino alcohol derivative features a phenyl ring substituted with a methyl group at the para position, combined with an ethanolamine backbone. Its unique structure makes it valuable in pharmaceutical intermediates, chiral synthesis, and ligand design for catalysis. Researchers frequently explore its role in asymmetric synthesis due to the presence of both amino and hydroxyl functional groups, which enable diverse chemical modifications.

In recent years, the demand for high-purity 2-Amino-2-(4-methylphenyl)ethan-1-ol has surged, driven by its applications in drug discovery and fine chemical production. A trending topic in scientific forums revolves around its potential as a building block for neurologically active compounds, aligning with the growing interest in CNS-targeted therapies. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for end-users in regulated industries.

From an SEO perspective, frequent search queries include "CAS 157142-48-8 supplier," "2-Amino-2-(4-methylphenyl)ethan-1-ol synthesis protocol," and "spectral data for amino alcohol derivatives." These reflect the compound's relevance in both commercial and academic settings. Environmental considerations also play a role; modern synthesis routes emphasize green chemistry principles, such as solvent-free reactions or biocatalytic methods, to reduce waste.

The compound’s physicochemical properties—such as a melting point range of 110–115°C and moderate water solubility—are frequently discussed in technical datasheets. Its stability under inert atmospheres makes it suitable for long-term storage, though precautions against moisture are recommended. Regulatory databases classify it as non-hazardous under standard handling conditions, broadening its accessibility for research.

Innovative applications of 2-Amino-2-(4-methylphenyl)ethan-1-ol extend to material science, where it serves as a precursor for functionalized polymers. Recent patents highlight its use in epoxy resin modifiers, enhancing thermal stability in composite materials. This multidisciplinary utility underscores its importance beyond traditional organic chemistry, aligning with industrial trends toward multifunctional additives.

For laboratories, optimizing the cost-effective synthesis of this compound remains a key focus. Peer-reviewed journals detail catalytic reductive amination of 4-methylbenzaldehyde as a scalable approach. Such methodologies address the need for batch-to-batch consistency, a priority for manufacturers supplying GMP-grade materials.

In summary, 2-Amino-2-(4-methylphenyl)ethan-1-ol (CAS No. 157142-48-8) exemplifies the convergence of synthetic versatility and industrial applicability. Its alignment with sustainable chemistry goals and pharmaceutical innovation ensures continued relevance in scientific and commercial landscapes.